Cas no 7517-76-2 (trans-1,4-Cyclohexanediisocyanate)

trans-1,4-Cyclohexanediisocyanate Properties

Names and Identifiers

• trans-1,4-Cyclohexane diisocyanate
• 1,4-diisocyanato-,trans-Cyclohexane
• 4-diisocyanate
• 4-diisocyanato-trans-cyclohexan
• trans 1,4-cyclohexane diisocyanate
• TRANS-1,4-CYCLOHEXYLENE DIISOCYANATE
• trans-1,4-cyclohexyleneisocyanate
• trans-1.4-Diisocyanato-cyclohexan
• trans-1.4-diisocyanato-cyclohexane
• trans-cyclohexane diisocyanate
• trans-cyclohexane-1
• TRANS-CYCLOHEXANE-1,4-DIISOCYANATE
• hexahydro-1,4-phenylene diisocyanate
• DTXSID50884397
• cyclohex-1,4-ylene diisocyanate
• MFCD00010372
• AS-64338
• 7517-77-3
• EINECS 219-869-4
• 1,4-cyclohexyl di-isocyanate
• Cyclohexane, 1,4-diisocyanato-
• NS00027917
• SCHEMBL21378
• DTXSID301305022
• SCHEMBL174369
• (1R,4R)-1,4-DIISOCYANATOCYCLOHEXANE
• 1,4-cyclohexylenediisocyanate
• 7517-76-2
• 1,4-Diisocyanatocyclohexane
• CDMDQYCEEKCBGR-UHFFFAOYSA-N
• SCHEMBL18697520
• Isocyanic acid, 1,4-cyclohexylene ester, trans-
• trans-1,4-Cyclohexyleneisocyanate
• InChI=1/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2/t7-,8
• AKOS015901440
• 2556-36-7
• cis-1,4-Diisocyanatocyclohexane
• trans-1,4-Cyclohexanediisocyanate
• transcyclohexane-1,4-diisocyanate
• D5635
• cyclohexane-1,4-diisocyanate
• A838341
• DTXSID8062521
• MFCD00074787
• H-19218
• trans-1,4-Diisocyanatocyclohexane
• 1,4-Cyclohexane diisocyanate [Diisocyanates]
• trans-1,4-Cyclohexylene diisocyanate, 97%
• SCHEMBL580581
• Cyclohexane, 1,4-diisocyanato-, trans-
• Trans-1,4-Cyclohexane Diisocyanate
• 1,4-Cyclohexane diisocyanate
• GEO-03382
• FT-0655856
• AKOS015853887
• Cyclohexane diisocyanate
• CDMDQYCEEKCBGR-ZKCHVHJHSA-N
• DTXCID8037330
• 1,4-cyclohexyleneester,trans-isocyanicaci
• 1,4-CHDIC
• +Expand

• MDL： MFCD00074787
• InChIKey： CDMDQYCEEKCBGR-ZKCHVHJHSA-N
• Inchi： InChI=1S/C8H10N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h7-8H,1-4H2/t7-,8-
• SMILES： C1C[C@@H](CC[C@H]1N=C=O)N=C=O
• BRN： 2804862

Computed Properties

• Exact Mass: 166.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.074
• Heavy Atom Count: 12
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• LogP: 0.96920
• PSA: 58.86000
• Refractive Index: 1.6180 (estimate)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 145-146°C 32mm
• Melting Point: 59-62 °C(lit.)
• Vapor Pressure: <0.02 mm Hg ( 20 °C)
• Flash Point: 145-146°C/32mm
• Color/Form: White solid
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.2265 (rough estimate)

trans-1,4-Cyclohexanediisocyanate Security Information

• RTECS：GU9642500
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： 22-26-36/37/39-45
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R42/43
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• PackingGroup：II
• Risk Phrases： 23/24/25-34-42/43
• TSCA：Yes
• HazardClass：6.1

trans-1,4-Cyclohexanediisocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%